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Abstract
Mucidin, a potent antifungal antibiotic, stands as a significant discovery in the realm of natural

products with therapeutic potential. Initially isolated in the 1960s from the basidiomycete fungus

Oudemansiella mucida, it was later found to be identical to Strobilurin A. This technical guide

provides a comprehensive overview of the discovery, origin, and detailed technical profile of

Mucidin. It delves into its mechanism of action as a mitochondrial respiration inhibitor,

specifically targeting the cytochrome bc1 complex. This document outlines the experimental

protocols for the production, isolation, and characterization of Mucidin, and presents its

antifungal activity through a structured data table. Furthermore, it includes detailed diagrams of

its biosynthetic pathway and experimental workflows to facilitate a deeper understanding for

researchers and professionals in drug development.

Discovery and Origin
The antifungal properties of a substance produced by the porcelain fungus, Oudemansiella

mucida, were first reported in the 1960s by Musílek and his team in Czechoslovakia.[1] This

antibiotic, named Mucidin, was isolated from submerged cultures of the fungus.[2] The

production and isolation of Mucidin were subsequently patented in the late 1960s and early

1970s.[2] Independent research in Germany led to the isolation of a compound from the fungus

Strobilurus tenacellus, which was named Strobilurin A.[3] Later studies confirmed that Mucidin
and Strobilurin A are structurally identical.[4]
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Mucidin belongs to the strobilurin class of natural products, which are known for their broad-

spectrum antifungal activity. These compounds are produced by various wood-rotting

mushrooms and play a role in suppressing the growth of competing fungi in their natural

environment.[5][6]

Physicochemical Properties
Mucidin is a colorless, oily substance with the molecular formula C16H18O3. It is soluble in

various organic solvents but has low solubility in water.

Property Value

Molecular Formula C16H18O3

Molecular Weight 258.31 g/mol

Appearance Colorless oil

Solubility
Soluble in methanol, ethanol, acetone, ethyl

acetate

UV max (in ethanol) 230 nm, 294 nm

Mechanism of Action: Inhibition of Mitochondrial
Respiration
Mucidin exerts its potent antifungal effect by inhibiting cellular respiration at the mitochondrial

level.[7] Specifically, it targets the cytochrome bc1 complex, also known as Complex III, of the

electron transport chain.[4][8] By binding to the Qo (Quinone outside) site of cytochrome b, a

key subunit of the complex, Mucidin blocks the transfer of electrons from ubiquinol to

cytochrome c.[2] This disruption of the electron flow halts the production of ATP, the primary

energy currency of the cell, ultimately leading to fungal cell death.[6] This targeted mechanism

of action is shared by other strobilurin-type fungicides.[5]

Signaling Pathway of Mucidin's Inhibitory Action
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Caption: Inhibition of the mitochondrial electron transport chain by Mucidin.

Antifungal Activity
Mucidin exhibits a broad spectrum of activity against various fungal species, including yeasts

and filamentous fungi.[3] Its efficacy is comparable to or, in some cases, greater than other

antifungal agents. The following table summarizes the Minimum Inhibitory Concentration (MIC)

values for Strobilurin A (Mucidin) against a selection of fungal pathogens.
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Fungal Species MIC (µg/mL) Reference

Candida albicans 0.5 - 2 [9]

Aspergillus fumigatus 0.125 - 1 [9]

Aspergillus flavus 0.25 - 2 [9]

Aspergillus niger 0.5 - 4 [7]

Fusarium solani 2 - >16 [9]

Fusarium oxysporum 1 - 8 [9]

Cryptococcus neoformans 0.125 - 1 [10]

Saccharomyces cerevisiae 0.1 - 0.5 [2]

Note: MIC values can vary depending on the specific strain and the testing methodology used.

Experimental Protocols
Production of Mucidin by Submerged Fermentation of
Oudemansiella mucida
Objective: To produce Mucidin through the cultivation of Oudemansiella mucida in a liquid

medium.

Materials:

Oudemansiella mucida culture

Potato Dextrose Agar (PDA) plates

Liquid culture medium (e.g., Potato Dextrose Broth or a medium containing glucose and corn

steep liquor)

Erlenmeyer flasks

Shaking incubator
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Autoclave

Procedure:

Inoculum Preparation:

1. Cultivate Oudemansiella mucida on PDA plates at 25-28°C for 7-10 days until sufficient

mycelial growth is observed.

2. Aseptically transfer several mycelial plugs from the agar plate to a flask containing the

sterile liquid culture medium.

Fermentation:

1. Incubate the inoculated flasks on a rotary shaker at 120-150 rpm and a constant

temperature of 25-28°C.

2. Allow the fermentation to proceed for 10-14 days. Mucidin production is typically

intracellular.

Experimental Workflow for Mucidin Production
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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